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Compound of Interest

Compound Name: 4-Amino-3-nitrobenzaldehyde

Cat. No.: B1281796 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Amino-3-nitrobenzaldehyde. It is intended for researchers,

scientists, and drug development professionals to ensure personal safety and minimize

environmental impact.

Chemical Identifier:

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight

Appearance

4-Amino-3-

nitrobenzaldehyd

e

51818-99-6 C₇H₆N₂O₃ 166.13 g/mol
Yellow crystalline

powder

Hazard Identification and GHS Classification
4-Amino-3-nitrobenzaldehyde is a hazardous substance requiring careful handling. The

primary routes of exposure are inhalation, skin contact, and eye contact.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed[1]

Skin

corrosion/irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation[1]

Serious eye

damage/eye irritation

(Category 2A)

GHS07 Warning
H319: Causes serious

eye irritation[1][2][3][4]

Skin sensitization

(Category 1)
GHS07 Warning

H317: May cause an

allergic skin

reaction[2][3][4]

Specific target organ

toxicity, single

exposure

GHS07 Warning
H335: May cause

respiratory irritation[1]

Hazardous to the

aquatic environment,

long-term

None -

H412: Harmful to

aquatic life with long

lasting effects[2][3]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure.
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PPE Category Specification

Eye Protection

Chemical safety goggles or safety glasses with

side-shields are mandatory.[3][5] A face shield is

recommended if there is a risk of splashing or

dust generation.[5]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber) must be worn.[5]

Gloves must be inspected before use and

changed immediately if contaminated.[2]

Body Protection

A fully buttoned laboratory coat or a chemical-

resistant apron is required.[5] For tasks with a

higher risk of contamination, disposable sleeves

or a solid-front lab coat should be considered.[6]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to minimize inhalation of

dust.[5] If a fume hood is not available or

ventilation is inadequate, a NIOSH-approved

respirator is necessary.[3]

Operational and Handling Protocol
A systematic workflow is essential for safety and to prevent contamination.
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Workflow for Handling 4-Amino-3-nitrobenzaldehyde

Preparation

Handling

Post-Handling & Cleanup

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Weigh Solid Compound
in Fume Hood

Proceed to Handling

Slowly Transfer to Vessel

Add Solvent to Dissolve

Decontaminate Surfaces
and Equipment

Experiment Complete

Segregate and Label
Contaminated Waste

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for handling the compound.
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Experimental Procedures:

Weighing: Always weigh the solid compound within a chemical fume hood or a balance

enclosure to contain airborne particles.[6] Use anti-static weighing paper.

Solution Preparation: Conduct all solution preparations within a certified chemical fume

hood.[6] Add the solvent to the solid compound slowly to prevent splashing.[6]

General Handling: Avoid all personal contact, including inhalation of dust and contact with

skin and eyes.[5] Do not eat, drink, or smoke in laboratory areas.[5]

Emergency Procedures
Immediate action is vital in case of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash skin with plenty of soap and water.[2] If

skin irritation or a rash occurs, get medical

advice.[2] Wash contaminated clothing before

reuse.[2]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[3] If not breathing,

give artificial respiration.[4] Seek medical advice

if you feel unwell.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[4] Never give anything by mouth to an

unconscious person.[4] Call a POISON

CENTER or doctor if you feel unwell.[7]
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Spill Response:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[2]

Contain Spill: Use dry methods to clean up solid spills. Sweep or vacuum the material,

avoiding dust generation.[5] Place the spilled material into a sealed, labeled hazardous

waste container.[5]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your supervisor and the institution's Environmental Health and

Safety (EHS) office.[8]

Storage and Disposal Plan
Proper storage and disposal are critical for safety and environmental protection.

Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep containers tightly closed when not in use.[5]

Store in the original, clearly labeled container.[3][5]

Keep away from incompatible materials such as strong bases, strong acids, oxidizing

agents, and reducing agents.[5]

Disposal: All waste containing 4-Amino-3-nitrobenzaldehyde must be treated as hazardous

waste.[5]
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Disposal Plan for 4-Amino-3-nitrobenzaldehyde

Waste Generation
(Unused Product, Contaminated PPE,

Cleaning Materials)

Waste Segregation

Containerization
(Labeled, Sealed Container)

Temporary Storage
(Designated Hazardous Waste Area)

Professional Disposal
(Licensed Service)

Recommended Method:
Incineration

Click to download full resolution via product page

Caption: Decision tree for chemical waste disposal.

Disposal Protocols:
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Waste Segregation: Collect all waste containing 4-Amino-3-nitrobenzaldehyde in a

designated and properly labeled hazardous waste container.[8]

Containerization: Ensure waste containers are sealed and clearly labeled with the chemical

name and appropriate hazard warnings.

Professional Disposal: Do not allow the chemical to enter drains or the environment.[2][8]

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[8]

Incineration in a chemical incinerator with an afterburner and scrubber is the recommended

disposal method.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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